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Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

Cat. No.: B041195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermochemical and physical

properties of 4'-Methyl-2-biphenylcarbonitrile (CAS No. 114772-53-1). While comprehensive

experimental thermochemical data for this specific compound is limited in the public domain,

this document outlines the standard experimental protocols used for determining such

properties for structurally similar aromatic compounds. This information is crucial for process

safety, reaction modeling, and understanding the compound's stability.

Physicochemical Properties
A summary of the known physical properties of 4'-Methyl-2-biphenylcarbonitrile is presented in

Table 1. This data is compiled from various chemical supplier and database sources.

Table 1: Physical Properties of 4'-Methyl-2-biphenylcarbonitrile
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Property Value Source(s)

Molecular Formula C₁₄H₁₁N [1][2]

Molecular Weight 193.24 g/mol [1][3]

Melting Point 49-53 °C [1][3]

Boiling Point >320 °C [1]

Density 1.17 g/cm³ [1]

Vapor Pressure 0.014 Pa at 20 °C [1]

LogP 3.5 at 23 °C [1]

Core Thermochemical Properties: Experimental
Determination
Detailed experimental studies on the core thermochemical properties of 4'-Methyl-2-

biphenylcarbonitrile, such as the enthalpy of combustion and formation, are not readily

available. However, the methodologies for determining these properties for related biphenyl

and aromatic nitrile compounds are well-established. The following sections detail the standard

experimental protocols.

Enthalpy of Combustion and Formation
The standard molar enthalpy of formation in the crystalline phase (ΔfH°(cr)) is typically derived

from the standard molar energy of combustion (ΔcU°). This is measured using static bomb

combustion calorimetry.[4]

Experimental Protocol: Static Bomb Combustion Calorimetry

Sample Preparation: A precisely weighed pellet of the crystalline sample (e.g., 4'-Methyl-2-

biphenylcarbonitrile) is placed in a crucible within a high-pressure stainless steel vessel, the

"bomb".

Bomb Assembly: A cotton fuse is attached to a platinum ignition wire, with the other end in

contact with the sample. A small amount of distilled water is added to the bomb to ensure
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saturation of the final atmosphere with water vapor.

Pressurization: The bomb is sealed and pressurized with high-purity oxygen to a pressure of

approximately 3 MPa.

Calorimeter Setup: The bomb is submerged in a known mass of water within a calorimeter.

The calorimeter is equipped with a high-precision thermometer to monitor the temperature

change.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the ignition wire. The temperature of the water in the calorimeter is recorded at regular

intervals before, during, and after the combustion reaction until a steady final temperature is

reached.

Calibration: The heat capacity of the calorimeter system is determined in a separate

experiment by combusting a certified reference standard, such as benzoic acid, under

identical conditions.[5][6]

Calculation: The energy of combustion is calculated from the corrected temperature rise and

the heat capacity of the calorimeter. Corrections are made for the heat of ignition and the

formation of nitric acid from any nitrogen present in the sample or atmosphere. From the

energy of combustion, the standard molar enthalpy of combustion (ΔcH°) and subsequently

the standard molar enthalpy of formation (ΔfH°) can be calculated using Hess's law.[7]

Enthalpy of Sublimation
The enthalpy of sublimation (ΔsubH°) is a critical parameter for converting condensed phase

thermochemical data to the gaseous phase. It is often determined from the temperature

dependence of the vapor pressure, measured using the Knudsen effusion method.[8][9]

Experimental Protocol: Knudsen Effusion Method

Sample Loading: A small amount of the solid sample (typically 1-100 mg) is placed into a

Knudsen cell, which is a small container with a precisely machined small orifice of a known

area.[9][10]
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High Vacuum Environment: The Knudsen cell is placed within a high-vacuum chamber. The

chamber is evacuated to a very low pressure to ensure that the mean free path of the

effusing molecules is much larger than the dimensions of the orifice.[11]

Temperature Control: The Knudsen cell is heated to a series of precisely controlled

temperatures. At each temperature, the sample is allowed to reach thermal equilibrium.[9]

Mass Loss Measurement: As the sample sublimes, the vapor effuses through the orifice into

the vacuum. The rate of mass loss ( dm/dt ) from the cell is measured over time using a high-

precision microbalance.[10][12]

Vapor Pressure Calculation: The vapor pressure (P) at a given temperature (T) is calculated

using the Knudsen equation:

P = ( dm/dt ) * (1/A) * √(2πRT/M)

where:

dm/dt is the rate of mass loss

A is the area of the orifice

R is the universal gas constant

T is the absolute temperature

M is the molar mass of the sample[9]

Enthalpy of Sublimation Calculation: The enthalpy of sublimation is derived from the

Clausius-Clapeyron equation by plotting ln(P) versus 1/T. The slope of this plot is equal to

-ΔsubH°/R.[10]

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the experimental determination of the

key thermochemical properties of a solid organic compound like 4'-Methyl-2-

biphenylcarbonitrile.
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Caption: Workflow for determining thermochemical properties.

Conclusion
While specific experimental thermochemical data for 4'-Methyl-2-biphenylcarbonitrile is not

extensively published, this guide provides the fundamental physical properties and outlines the

detailed, well-established experimental protocols for their determination. The described

methods of bomb calorimetry and Knudsen effusion are the standard for acquiring high-

precision data on enthalpy of formation and sublimation for this and related organic

compounds. Such data is invaluable for chemical process development, safety analysis, and

computational chemistry validations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Thermochemical Properties of
4'-Methyl-2-biphenylcarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041195#thermochemical-properties-of-4-methyl-2-
biphenylcarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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